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Compound of Interest

Compound Name: N-o-tolyl-guanidine

Cat. No.: B1348334

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of N-o-tolyl-
guanidine (DOTG) as a secondary accelerator in the vulcanization of rubber. It includes typical
formulations, experimental procedures, and expected outcomes based on established
principles of rubber chemistry.

Application Notes

N-o-tolyl-guanidine (DOTG) is a member of the guanidine class of accelerators, primarily
employed as a secondary accelerator in conjunction with primary accelerators from the thiazole
(e.g., MBT, MBTS) and sulfenamide classes. Its main function is to activate the primary
accelerator, thereby increasing the rate of vulcanization and influencing the final properties of
the rubber vulcanizate.

Key Characteristics:

o Synergistic Activity: DOTG exhibits a strong synergistic effect when used with acidic
accelerators like thiazoles and sulfenamides, leading to a faster and more efficient curing
process.[1]

e Processing Safety: Compared to other guanidines like diphenylguanidine (DPG), DOTG
offers better scorch safety, meaning it provides a longer time before vulcanization begins at
processing temperatures, which is crucial for preventing premature curing.
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o Cure Properties: It is known to provide a slow onset of cure followed by a rapid vulcanization
rate at curing temperatures.[2] This characteristic makes it particularly suitable for the
vulcanization of thick-walled rubber products where a uniform cure is essential.[3]

o Physical Properties of Vulcanizates: The use of DOTG typically results in vulcanizates with
high tensile strength, high modulus, and good resilience properties.[2] It also contributes to
good aging characteristics of the rubber.[2]

o Compatibility: DOTG is suitable for use in a variety of elastomers, including natural rubber
(NR), styrene-butadiene rubber (SBR), and nitrile butadiene rubber (NBR).[3]

Typical Dosage:
e As a primary accelerator: 0.8-1.5 parts per hundred rubber (phr).[3]
e As a secondary accelerator with thiazoles: 0.1-0.5 phr.[3]

Experimental Protocols

The following protocols describe a general procedure for evaluating the effect of DOTG in a
typical rubber compound.

2.1. Materials

Elastomer: Natural Rubber (NR, e.g., SMR-L) or Styrene-Butadiene Rubber (SBR 1502)

Filler: Carbon Black (e.g., N330)

Activators: Zinc Oxide (ZnO), Stearic Acid

Primary Accelerator: 2,2'-Dithiobis(benzothiazole) (MBTS)

Secondary Accelerator: N-o-tolyl-guanidine (DOTG)

Vulcanizing Agent: Sulfur

2.2. Rubber Compounding
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The following formulations can be used to study the effect of varying concentrations of DOTG.

Table 1: Experimental Formulations for Natural Rubber (NR)

. Formulation 1 . .
Ingredient Formulation 2 (phr) Formulation 3 (phr)
(Control) (phr)

Natural Rubber (SMR-

0 100 100 100
Carbon Black (N330) 45 45 45
Zinc Oxide 5 5 5
Stearic Acid 2 2 2
MBTS 1.2 1.2 1.2
DOTG 0.0 0.2 0.4
Sulfur 2.5 2.5 2.5

2.3. Mixing Procedure (Two-Roll Mill)

Mastication: Pass the rubber through the tight nip of a two-roll mill several times to soften it.

« Incorporation of Activators and Filler: Add zinc oxide and stearic acid and ensure they are
well dispersed. Then, add the carbon black in increments.

o Addition of Accelerators: Add the primary accelerator (MBTS) followed by the secondary
accelerator (DOTG).

o Addition of Sulfur: Add the sulfur last and mix thoroughly, keeping the mill temperature low to
avoid scorching.

e Homogenization: Cut and blend the compound on the mill to ensure homogeneity.

e Sheeting Out: Sheet the final compound and allow it to mature for at least 24 hours at room
temperature before testing.
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2.4. Determination of Cure Characteristics

The vulcanization characteristics are determined using a Moving Die Rheometer (MDR) at a
specified temperature (e.g., 160°C).

Table 2: Representative Cure Characteristics of NR Formulations at 160°C

Formulation 1 Formulation 2 (0.2 Formulation 3 (0.4
Parameter
(Control) phr DOTG) phr DOTG)
Scorch Time, t_s2_
_ 4.2 35 2.8
(min)
Optimum Cure Time,
_ 10.5 8.0 6.5
t 90_ (min)
Minimum Torque,
15 1.6 1.7
M_L_ (dNm)
Maximum Torque,
18.0 20.5 225
M_H_ (dNm)
Cure Rate Index (CRI) 15.9 22.2 27.0

2.5. Vulcanization and Testing of Physical Properties

e Vulcanization: Cure sheets of the rubber compounds in a compression molding press at the
vulcanization temperature (160°C) for their respective optimum cure times (t_90 ).

o Physical Testing: After vulcanization, the following physical properties should be tested
according to relevant ASTM standards:

o

Tensile Strength (ASTM D412)

o

Modulus at 300% Elongation (ASTM D412)

o

Elongation at Break (ASTM D412)

[¢]

Hardness (Shore A) (ASTM D2240)
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Table 3: Representative Physical Properties of NR Vulcanizates

Formulation 1

Formulation 2 (0.2 Formulation 3 (0.4

Property
(Control) phr DOTG) phr DOTG)
Tensile Strength
24 27 29
(MPa)
Modulus at 300%
11 14 17
(MPa)
Elongation at Break
580 540 500
(%)
Hardness (Shore A) 62 65 68
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Caption: Experimental workflow for rubber vulcanization using DOTG.
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Caption: Simplified signaling pathway of the DOTG-accelerated vulcanization system.
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Caption: Logical relationships of increasing DOTG concentration on vulcanizate properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for N-o-tolyl-guanidine
in Rubber Vulcanization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348334#protocol-for-using-n-o-tolyl-guanidine-in-
rubber-vulcanization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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